Cas no 2770525-34-1 (2-{bicyclo3.1.0hexan-2-yl}ethane-1-thiol)

• Product Name: 2-{bicyclo3.1.0hexan-2-yl}ethane-1-thiol
• CAS No: 2770525-34-1
• MF: C₈H₁₄S
• MW: 142.261761188507
• CID: 5666774
• PubChem ID: 148554439
• Update Time: 2025-10-25

2-{bicyclo3.1.0hexan-2-yl}ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2770525-34-1
• EN300-27688119
• 2-{bicyclo[3.1.0]hexan-2-yl}ethane-1-thiol
• 2-{bicyclo3.1.0hexan-2-yl}ethane-1-thiol

• Inchi： 1S/C8H14S/c9-4-3-6-1-2-7-5-8(6)7/h6-9H,1-5H2
• InChI Key： MTUAPEZJGQMCLH-UHFFFAOYSA-N
• SMILES： SCCC1CCC2CC21

Computed Properties

• Exact Mass: 142.08162162g/mol
• Monoisotopic Mass: 142.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 1Ų

Additional information on 2-{bicyclo3.1.0hexan-2-yl}ethane-1-thiol

Exploring the Unique Properties and Applications of 2-{bicyclo[3.1.0]hexan-2-yl}ethane-1-thiol (CAS No. 2770525-34-1)

In the ever-evolving landscape of specialty chemicals, 2-{bicyclo[3.1.0]hexan-2-yl}ethane-1-thiol (CAS No. 2770525-34-1) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This bicyclic thiol derivative combines a strained bicyclo[3.1.0]hexane framework with a terminal thiol group, creating a molecular architecture that offers intriguing possibilities in materials science, fragrance development, and pharmaceutical research. The compound's CAS registry number 2770525-34-1 serves as its unique identifier in chemical databases, facilitating precise tracking in research and industrial applications.

The structural uniqueness of 2-{bicyclo[3.1.0]hexan-2-yl}ethane-1-thiol lies in its combination of ring strain and sulfur functionality. The bicyclo[3.1.0]hexane core introduces significant angle strain, while the ethanethiol moiety provides reactive potential through its thiol group. This combination has sparked interest among researchers exploring novel thiol-based compounds for advanced materials. Recent studies in polymer chemistry have highlighted how such strained systems can influence polymerization kinetics and final material properties, making this compound particularly relevant in the development of next-generation adhesives and specialty polymers.

From a synthetic chemistry perspective, CAS 2770525-34-1 represents an interesting challenge for organic chemists. The preparation of this compound requires careful consideration of protecting group strategies for the thiol functionality while constructing the strained bicyclic system. Modern synthetic approaches often employ transition metal catalysis or photochemical methods to assemble the bicyclo[3.1.0]hexane framework efficiently. These synthetic challenges align with current trends in green chemistry, where researchers are particularly interested in developing atom-economical routes to such complex structures.

In the fragrance industry, 2-{bicyclo[3.1.0]hexan-2-yl}ethane-1-thiol has attracted attention for its potential olfactory properties. Thiol-containing compounds often contribute distinctive notes to fragrances, and the constrained bicyclic structure may offer novel scent profiles. Perfumers are particularly interested in how the steric constraints of the bicyclo[3.1.0]hexane system might influence the volatility and odor characteristics compared to more conventional thiol fragrances. This application area connects with growing consumer demand for innovative and sustainable fragrance ingredients.

The pharmaceutical potential of CAS 2770525-34-1 is another area of active investigation. The combination of a strained carbocycle with a thiol group presents interesting possibilities for drug design, particularly in targeting enzymes with reactive cysteine residues. Researchers are exploring whether the unique geometry of the bicyclo[3.1.0]hexane system could provide enhanced binding selectivity in biological systems. This aligns with current trends in medicinal chemistry focusing on three-dimensional molecular frameworks to improve drug specificity and reduce off-target effects.

Analytical characterization of 2-{bicyclo[3.1.0]hexan-2-yl}ethane-1-thiol presents its own set of challenges and opportunities. Advanced techniques such as high-field NMR spectroscopy and X-ray crystallography are essential for confirming the structure of this compound, particularly the stereochemistry of the bicyclic system. The development of robust analytical methods for thiol-containing bicyclic compounds like this one contributes to broader efforts in chemical characterization and quality control.

Environmental and stability considerations for CAS 2770525-34-1 are important aspects of its practical application. The thiol group's reactivity requires careful handling under inert atmospheres, while the strained ring system may influence the compound's shelf life. These factors are particularly relevant given increasing regulatory focus on chemical safety and sustainability. Researchers are investigating stabilization strategies that could make this compound more practical for industrial applications while maintaining its desirable properties.

Looking to the future, 2-{bicyclo[3.1.0]hexan-2-yl}ethane-1-thiol represents an excellent example of how structurally complex small molecules can drive innovation across multiple disciplines. Its unique combination of features - the strained bicyclo[3.1.0]hexane system, the reactive thiol group, and the overall three-dimensionality - make it a compelling subject for continued research. As synthetic methods advance and analytical techniques improve, we can expect to see broader applications of this and related compounds in materials science, fragrance development, and potentially pharmaceutical research.

The commercial availability and scaling potential of CAS 2770525-34-1 remain topics of interest for industrial chemists. While currently primarily a research chemical, there is growing discussion about process optimization for larger-scale production. This connects with broader industry trends toward more efficient and sustainable chemical manufacturing processes. The development of cost-effective synthetic routes could significantly expand the practical applications of this interesting compound.

In conclusion, 2-{bicyclo[3.1.0]hexan-2-yl}ethane-1-thiol (CAS No. 2770525-34-1) stands as a fascinating example of modern structural chemistry with diverse potential applications. Its study contributes to our understanding of strained systems, thiol chemistry, and the design of functional molecules. As research continues, this compound may well find its place in various technological and industrial applications, demonstrating the ongoing importance of fundamental chemical exploration in driving innovation.